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Compound of Interest

4-Amino-3-
Compound Name:
(trifluoromethoxy)benzonitrile

Cat. No. B067731

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for 4-Amino-3-
(trifluoromethoxy)benzonitrile, a fluorinated aromatic amine of interest in chemical synthesis
and potentially in drug discovery. While this compound is available commercially, detailed
public-domain information regarding its synthesis, specific biological applications, and
experimental protocols is limited. This guide presents the confirmed physicochemical properties
and safety information, and offers a speculative perspective on its potential utility based on
related compounds.

Physicochemical Properties

The fundamental physicochemical properties of 4-Amino-3-(trifluoromethoxy)benzonitrile
are summarized in the table below.
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Property Value Citations
CAS Number 175278-23-6 [1][2]
Molecular Formula CsHsFsN20 [3114]
Molecular Weight 202.14 g/mol [31[4]
Appearance Solid [3]
Melting Point 71-73°C [5]
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Synthesis and Manufacturing

Detailed, peer-reviewed synthesis protocols for 4-Amino-3-(trifluoromethoxy)benzonitrile
are not readily available in the public domain. However, a plausible synthetic route can be
conceptualized based on established organic chemistry principles. A hypothetical workflow for
its synthesis is presented below. It is important to note that this represents a general approach
and has not been experimentally validated for this specific compound.
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Caption: Hypothetical synthetic workflow for 4-Amino-3-(trifluoromethoxy)benzonitrile.

Potential Applications in Research and Drug
Development

While no specific biological activities or drug development applications have been documented
for 4-Amino-3-(trifluoromethoxy)benzonitrile, the structural motifs present in the molecule
are found in compounds with known pharmacological relevance. The trifluoromethoxy group is
a key feature in many modern pharmaceuticals, often used to enhance metabolic stability,
lipophilicity, and binding affinity.
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It is important to note that the closely related compound, 4-Amino-3-
(trifluoromethyl)benzonitrile, serves as a key intermediate in the synthesis of various
pharmaceuticals, including those targeting neurological disorders and certain cancers.[7][8] It is
also utilized in the development of agrochemicals.[7][8] Given the structural similarities, it is
plausible that 4-Amino-3-(trifluoromethoxy)benzonitrile could be explored as a building
block in the synthesis of novel bioactive molecules. The nitrile group can serve as a versatile
synthetic handle for the creation of more complex chemical entities.[9]

Experimental Protocols

No detailed experimental protocols for assays or other scientific investigations using 4-Amino-
3-(trifluoromethoxy)benzonitrile have been found in the public domain. Researchers
interested in evaluating the biological activity of this compound would need to develop their
own protocols based on the intended application.

Safety and Handling

The available safety data for 4-Amino-3-(trifluoromethoxy)benzonitrile indicates that it
should be handled with care in a laboratory setting.[3]

Hazard Summary:

Hazard Class Description Citations

May be harmful if swallowed,
Acute Toxicity in contact with skin, or if [3]

inhaled.

o Causes skin, eye, and
Irritation ) S [3]
respiratory tract irritation.

Handling Recommendations:
e Use in a well-ventilated area or a chemical fume hood.[3]

o Wear appropriate personal protective equipment, including safety goggles, chemical-
resistant gloves, and a lab coat.[3]
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e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
» Store in a tightly closed container in a cool, dry place.[3]

For detailed safety information, it is recommended to consult the full Safety Data Sheet (SDS)
from the supplier.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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